N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-4-ethoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C13H19NO5S2/c1-3-19-12-4-6-13(7-5-12)21(17,18)14(2)11-8-9-20(15,16)10-11/h4-7,11H,3,8-10H2,1-2H3
• InChI Key: XROXNDSLJCLYSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N(C)C2CCS(=O)(=O)C2
• Molecular Formula: C13H19NO5S2
• Molecular Weight: 333.4 g/mol

Description

“N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide” is a complex organic compound. The exact description of this compound is not available in the literature.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are not available in the literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. The specific physical and chemical properties of “this compound” are not available in the literature.

Scientific Research Applications

Catalytic Reagents for Silylation

Sulfonamide derivatives such as Poly(N-bromobenzene-1,3-disulfonamide) have been utilized as effective catalysts for the silylation of alcohols, phenols, and thiols, demonstrating their utility in organic synthesis and modifications (Ghorbani‐Vaghei et al., 2006).

Probe Development for Thiophenols Discrimination

The design of reaction-based fluorescent probes for the discrimination of thiophenols over aliphatic thiols has utilized sulfonamide groups for their strong electron-withdrawing properties, highlighting the role of sulfonamides in analytical chemistry and environmental monitoring (Wang et al., 2012).

Enzyme Inhibition for Therapeutic Applications

Research into halogenated sulfonamides has shown their potential as inhibitors for enzyme isozymes like carbonic anhydrase IX, suggesting applications in therapeutic agents and antitumor strategies (Ilies et al., 2003).

Electrochemical Studies and Synthesis

Electrochemical studies on sulfonamides have revealed insights into redox behavior and potential pathways for synthesizing sulfoxides, indicating their importance in electrochemical processes and synthetic chemistry (Asirvatham & Hawley, 1974).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. The specific mechanism of action for “N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide” is not available in the literature.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. The specific safety and hazards of “N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide” are not available in the literature.

Future Directions

The future directions for research on “N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide” could include elucidating its synthesis pathway, determining its molecular structure, investigating its mechanism of action, and assessing its safety and hazards.